Cas no 4396-98-9 (2-phenylhexan-2-ol)

• Product Name: 2-phenylhexan-2-ol
• CAS No: 4396-98-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 929271
• PubChem ID: 228849
• Update Time: 2025-04-19

2-phenylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-phenylhexan-2-ol
• (+/-)-2-phenylhexan-2-ol
• (+-)-2-Hydroxy-2-phenyl-hexan
• 2-Hexanol, 2-phenyl-
• 2-phenyl-2-hexanol
• 2-phenyl-hexan-2-ol
• AC1L5GJ4
• AC1Q76Z1
• AR-1E2034
• CTK4I7903
• NSC22000
• SureCN845807
• Benzenemethanol, .alpha.-butyl-.alpha.-methyl-
• DTXSID90281568
• butylphenylethanol
• 4396-98-9
• NSC-22000
• DS-013562
• AKOS014480805
• 2-Phenyl-2-hexanol #
• SCHEMBL845807
• HANZCFMKZJDWMT-UHFFFAOYSA-N

• Inchi： 1S/C12H18O/c1-3-4-10-12(2,13)11-8-6-5-7-9-11/h5-9,13H,3-4,10H2,1-2H3
• InChI Key： HANZCFMKZJDWMT-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives